Cas no 585544-20-3 (6-chloro-n-neopentylnicotinic acid)
585544-20-3 structure
Product Name:6-chloro-n-neopentylnicotinic acid
CAS No:585544-20-3
MF:C11H16ClNO2
MW:229.703242301941
CID:948678
PubChem ID:53446557
Update Time:2025-04-19
6-chloro-n-neopentylnicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-n-neopentylnicotinic acid
- 6-chloro-1-(2,2-dimethylpropyl)-2H-pyridine-3-carboxylic acid
- 6-chloro-N-neopentylnicotinamide
- 6-Chloro-1-(2,2-dimethylpropyl)-1,2-dihydropyridine-3-carboxylic acid
- DA-36212
- DTXSID70703334
- 585544-20-3
-
- Inchi: 1S/C11H16ClNO2/c1-11(2,3)7-13-6-8(10(14)15)4-5-9(13)12/h4-5H,6-7H2,1-3H3,(H,14,15)
- InChI Key: XYBYHLQGRGMWCF-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)CN1CC(C)(C)C
Computed Properties
- Exact Mass: 229.08700
- Monoisotopic Mass: 229.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54000
- LogP: 2.37720
6-chloro-n-neopentylnicotinic acid Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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